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Compound of Interest

Compound Name: YM976

Cat. No.: B1683510 Get Quote

This guide provides a comparative analysis of the phosphodiesterase 4 (PDE4) inhibitor

YM976 with other well-known PDE4 inhibitors, Rolipram and Apremilast. The focus is on their

effects in different cell lines, providing researchers, scientists, and drug development

professionals with supporting experimental data and protocols to evaluate their potential

therapeutic applications.

Data Presentation: Comparative Effects of PDE4
Inhibitors
The following table summarizes the available quantitative data on the effects of YM976,

Rolipram, and Apremilast in various cell lines. It is important to note that comprehensive data

for YM976 across a wide range of cancer cell lines is limited in publicly available literature.
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Compound Cell Line Assay Type Endpoint Result

YM976
3T3-L1

(preadipocyte)

Adipocyte

Differentiation

Lipid

Accumulation

86% inhibition at

10 µM

Eosinophils
Eosinophil

Activation
EC30 83 nM

Tracheal Smooth

Muscle

Muscle

Relaxation

(LTD4-induced

contraction)

EC50 370 nM

Rolipram
MCF-7 (breast

cancer)
Cell Viability IC50 38 µM, 40 µM

MDA-MB-231

(breast cancer)
Cell Viability IC50 53 µM

U937

(monocytic)
PDE4A Inhibition IC50 ~3 nM

U937

(monocytic)
PDE4B Inhibition IC50 ~130 nM

U937

(monocytic)
PDE4D Inhibition IC50 ~240 nM

Apremilast
Monocytes/T

cells
PDE4 Inhibition IC50 10 - 100 nM

Monocytes TNF-α Inhibition IC50 77 nM

HT-29 (colon

cancer)
Cell Viability % Inhibition

~51% at 62.5

µg/mL

Signaling Pathway and Experimental Workflow
The following diagrams illustrate the general signaling pathway of PDE4 inhibitors and a typical

experimental workflow for their evaluation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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